Cas no 68246-04-8 (1H-Benzimidazole-4,6-diol(9CI))

• Product name: 1H-Benzimidazole-4,6-diol(9CI)
• CAS No: 68246-04-8
• MF: C₇H₆N₂O₂
• MW: 150.13474
• CID: 853452
• PubChem ID: 45078289

1H-Benzimidazole-4,6-diol(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-4,6-diol(9CI)
• 1H-benzimidazole-4,6-diol
• DTXSID10663488
• 68246-04-8

• Inchi： InChI=1S/C7H6N2O2/c10-4-1-5-7(6(11)2-4)9-3-8-5/h1-3,10-11H,(H,8,9)
• InChI Key： GHDGGQKBKJQMEY-UHFFFAOYSA-N
• SMILES： C1=C(C=C(C2=C1NC=N2)O)O

Computed Properties

• Exact Mass: 150.043
• Monoisotopic Mass: 150.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.1A^2
• XLogP3: 0.8